Controllable growth and optical properties of ZnO nanostructures on Si nanowire arrays†

CrystEngComm Pub Date: 2011-02-01 DOI: 10.1039/C0CE00844C

Abstract

In this paper, two types of hybrid semiconductors made up of silicon nanowires and ZnO nanostructures, namely Si/ZnO core–shell nanowire arrays and ZnO quantum dots (QDs)-decorated Si nanowire arrays, have been prepared by combining metal-assisted wet-chemical etching and metal–organic chemical vapor deposition (MOCVD). We demonstrate that ZnO QDs and thin ZnO layers can be grown on Si nanowires in a controlled manner by varying growth parameters including working pressure and growth time. Meanwhile, porous silicon and porous Si/ZnO nanowire arrays have also been fabricated. The morphology and optical properties of both hybrid nanostructures have been carefully investigated for their potential applications in nanowire optoelectronics. A quantum confinement effect in ZnO QDs was confirmed by the blue-shifted photoluminescence. Porous Si/ZnO core–shell nanowires display a very broad emission band throughout the entire visible light range.

Graphical abstract: Controllable growth and optical properties of ZnO nanostructures on Si nanowire arrays
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